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Compound of Interest

Compound Name: 19-Heptatriacontanol

Cat. No.: B11932174 Get Quote

Authoritative, immediate guidance on the safe and compliant disposal of 19-
Heptatriacontanol, ensuring the safety of laboratory personnel and environmental protection.

This document provides essential procedural information for the proper disposal of 19-
Heptatriacontanol, a long-chain fatty alcohol. Adherence to these guidelines is critical for

maintaining a safe laboratory environment and ensuring compliance with institutional and

regulatory standards. The following procedures have been synthesized from general best

practices for non-hazardous solid chemical waste disposal.

Hazard Assessment and Classification
19-Heptatriacontanol is classified as a long-chain fatty alcohol. Based on its chemical

structure, it is a waxy solid at room temperature with low volatility and low water solubility. It is

not classified as a hazardous waste under typical regulations (e.g., EPA RCRA) as it does not

exhibit characteristics of ignitability, corrosivity, reactivity, or toxicity.

Table 1: Properties of 19-Heptatriacontanol Relevant to Disposal
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Property Value Implication for Disposal

Chemical Formula C₃₇H₇₆O[1]
Indicates a long-chain aliphatic

alcohol.

Physical State Solid

Can be disposed of as solid

waste; not prone to splashing

or creating vapor hazards.

Hazard Classification
Generally considered non-

hazardous.

Disposal as hazardous waste

is typically not required, but

institutional policies vary.

Solubility in Water Low
Should not be disposed of

down the drain.[2]

Experimental Protocol: Step-by-Step Disposal
Procedure
This protocol outlines the recommended steps for the disposal of 19-Heptatriacontanol from a

laboratory setting.

Materials:

Waste 19-Heptatriacontanol

Appropriate Personal Protective Equipment (PPE): laboratory coat, safety glasses, and

gloves

Sealable, sturdy waste container (e.g., a screw-cap plastic jar or a securely sealed

cardboard box)

Waste label

Permanent marker

Procedure:
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Consult Institutional Policy: Before proceeding, review your institution's specific chemical

hygiene plan and waste disposal guidelines. Contact your Environmental Health and Safety

(EHS) department to confirm the proper disposal route for non-hazardous solid chemical

waste.[3][4][5]

Wear Appropriate PPE: At a minimum, wear a laboratory coat, safety glasses, and gloves

when handling the chemical waste.

Package the Waste:

Place the solid 19-Heptatriacontanol waste into a sturdy, sealable container.

Ensure the container is compatible with the chemical (polyethylene or glass is generally

suitable).

Do not mix 19-Heptatriacontanol with other chemical wastes.

Label the Container:

Clearly label the container with the words "Non-Hazardous Waste."

Identify the contents as "19-Heptatriacontanol."

Include the name of the principal investigator or laboratory and the date.

Seal the Container: Securely seal the container to prevent any accidental spillage or

exposure.

Dispose According to Institutional Guidelines: Follow one of the two primary disposal routes

as determined by your institution's EHS department:

Option A: Collection by EHS: Store the sealed and labeled container in a designated

waste accumulation area for pickup by your institution's EHS personnel.

Option B: Disposal in Regular Solid Waste: If permitted by your institution, you may be

able to dispose of the sealed and labeled container in the regular laboratory trash. This

should only be done if explicitly allowed, to avoid endangering custodial staff. The

container should be robust enough to prevent breakage during handling.
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Mandatory Visualization: Disposal Decision
Workflow
The following diagram illustrates the logical workflow for making decisions regarding the

disposal of 19-Heptatriacontanol.

Start: Have 19-Heptatriacontanol Waste

Consult Institutional EHS Policy for Non-Hazardous Solid Waste

Is EHS pickup required?

Package, label as 'Non-Hazardous: 19-Heptatriacontanol', and store for EHS pickup.

Yes

Is disposal in regular trash permitted?

No

End: Disposed via EHS Securely package in a sealed, sturdy container. Label as 'Non-Hazardous: 19-Heptatriacontanol'.

Yes

Contact EHS for clarification

Unsure/No

Place sealed container in designated laboratory solid waste bin.

End: Disposed in Regular Trash

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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